1-(3-(Trimethylammonio)propyl)pyridinium dibromide

• CAS No.: 6054-36-0
• Molecular Formula: C11H20Br2N2
• Molecular Weight: 340.10 g/mol
• IUPAC Name: trimethyl(3-pyridin-1-ium-1-ylpropyl)azanium;dibromide
• InChI: InChI=1S/C11H20N2.2BrH/c1-13(2,3)11-7-10-12-8-5-4-6-9-12;;/h4-6,8-9H,7,10-11H2,1-3H3;2*1H/q+2;;/p-2
• InChI Key: RKIFMRPSYFQBJG-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(C)CCC[N+]1=CC=CC=C1.[Br-].[Br-]

Description

1-(3-(Trimethylammonio)propyl)pyridinium dibromide is a quaternary ammonium compound with a pyridinium core. It is known for its unique chemical properties and has been studied for various applications in scientific research, particularly in the fields of chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-(Trimethylammonio)propyl)pyridinium dibromide typically involves the reaction of pyridine with 3-bromopropyltrimethylammonium bromide. The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures. The product is then purified through recrystallization or other suitable methods .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(3-(Trimethylammonio)propyl)pyridinium dibromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using suitable reducing agents.

Substitution: The compound can participate in nucleophilic substitution reactions, where the bromide ions are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions, cyanide ions, and amines are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridinium N-oxide derivatives, while substitution reactions can produce a variety of substituted pyridinium compounds .

Scientific Research Applications

1-(3-(Trimethylammonio)propyl)pyridinium dibromide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a therapeutic agent.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-(Trimethylammonio)propyl)pyridinium dibromide involves its interaction with molecular targets such as enzymes and cellular membranes. The compound can disrupt cellular processes by binding to specific sites on enzymes or by altering the permeability of cell membranes. These interactions can lead to antimicrobial effects and other biological activities .

Comparison with Similar Compounds

Similar Compounds

• 1-(3-(Trimethylammonio)propyl)-4-methylpyridinium dibromide
• 1,1’-Bis[3-(trimethylammonio)propyl]-4,4’-bipyridinium tetrachloride
• 4-(2-Indol-1-ylethyl)-1-(3-(trimethylammonio)propyl)pyridinium dibromide

Uniqueness

1-(3-(Trimethylammonio)propyl)pyridinium dibromide is unique due to its specific structural features and chemical properties.